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Introduction
Aviglycine hydrochloride, the active ingredient in plant growth regulators like ReTain®, is an

inhibitor of ethylene biosynthesis. It is used in agriculture to manage fruit maturation, reduce

pre-harvest drop, and improve the quality and storage potential of various fruits, including

apples, pears, and stone fruits.[1][2][3] Accurate and sensitive analytical methods are crucial

for monitoring its residues in plant tissues to ensure compliance with regulatory limits and to

conduct research on its uptake, translocation, and metabolism within the plant.

These application notes provide detailed protocols for the determination of Aviglycine
hydrochloride in plant tissues, primarily focusing on a validated High-Performance Liquid

Chromatography (HPLC) method with fluorescence detection, which is a recognized analytical

enforcement methodology.[4] Additionally, principles of other potential methods such as Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are discussed.

Analytical Methods Overview
Several analytical techniques can be employed for the quantification of Aviglycine
hydrochloride in plant matrices. The choice of method depends on the required sensitivity,

selectivity, and the available instrumentation.
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High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD): This is

a robust and validated method for the routine analysis of Aviglycine hydrochloride
residues.[4] The method involves extraction of the analyte from the plant matrix, a cleanup

step to remove interfering substances, and derivatization to form a fluorescent compound

that can be detected with high sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high

selectivity and sensitivity and is a powerful tool for the confirmation of Aviglycine
hydrochloride residues. This technique can often provide the required sensitivity without the

need for derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS): Due to the low volatility of Aviglycine
hydrochloride, derivatization is necessary to convert it into a more volatile compound

suitable for GC analysis.[5][6]

Enzyme-Linked Immunosorbent Assay (ELISA): While ELISA can be a rapid and high-

throughput screening method, the availability of a specific commercial kit for Aviglycine
hydrochloride is not widespread.

This document will focus on the detailed protocol for the HPLC-FLD method.

Quantitative Data Summary
The following table summarizes the quantitative performance data for the validated HPLC-FLD

method for the determination of Aviglycine hydrochloride in fruit matrices.
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Parameter Value Fruit Matrices Reference

Limit of Quantitation

(LOQ)
0.080 ppm (mg/kg)

Apples, Peaches,

Plums
[4]

Maximum Residue

Limit (MRL) - Canada
0.08 ppm Apples, Pears [7]

Maximum Residue

Limit (MRL) - Canada
0.2 ppm

Stone fruits (except

cherries)
[7]

Maximum Residue

Limit (MRL) - New

Zealand

0.1 mg/kg
Pome fruits, Stone

fruits (except cherries)
[8]

Experimental Protocols
Protocol 1: Determination of Aviglycine Hydrochloride in
Apples by HPLC with Fluorescence Detection
This protocol is based on the validated analytical methodology submitted for regulatory

purposes.[4]

1. Principle

Aviglycine hydrochloride is extracted from the apple matrix using an acidified aqueous

solution. The extract is then cleaned up using solid-phase extraction (SPE) to remove

interfering components. The cleaned extract undergoes a derivatization reaction to form a

fluorescent derivative, which is then quantified by reverse-phase HPLC with fluorescence

detection.

2. Reagents and Materials

Aviglycine hydrochloride analytical standard

HPLC grade acetonitrile, methanol, and water

Reagent grade hydrochloric acid (HCl), sodium hydroxide (NaOH)
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Solid-Phase Extraction (SPE) cartridges (e.g., C18 or cation exchange)

Derivatization reagent (e.g., o-phthalaldehyde (OPA) with a thiol, or 9-fluorenylmethyl

chloroformate (FMOC-Cl))

Homogenizer/blender

Centrifuge

pH meter

HPLC system with a fluorescence detector and a C18 analytical column

3. Sample Preparation and Extraction

Homogenize a representative sample of the apple tissue (e.g., 10 g) in a blender.

Add 20 mL of 0.1 M HCl to the homogenized sample.

Blend for another 2 minutes at high speed.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Carefully decant the supernatant (the aqueous extract) and filter it through a 0.45 µm filter.

4. Solid-Phase Extraction (SPE) Cleanup

Condition the SPE cartridge according to the manufacturer's instructions (e.g., for a C18

cartridge, wash with methanol followed by water).

Load a specific volume of the filtered extract onto the conditioned SPE cartridge.

Wash the cartridge with a non-eluting solvent to remove polar interferences.

Elute the Aviglycine hydrochloride from the cartridge with an appropriate solvent (e.g.,

acidified methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
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Reconstitute the residue in a known volume of the derivatization buffer.

5. Derivatization

This is a representative procedure using OPA/thiol, a common derivatizing agent for primary

amines.

To the reconstituted extract, add the OPA/thiol derivatizing reagent.

Allow the reaction to proceed in the dark at room temperature for a specific time (e.g., 2

minutes). The reaction time needs to be precisely controlled and optimized.

Inject a fixed volume of the derivatized sample into the HPLC system.

6. HPLC-FLD Conditions

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., sodium acetate buffer,

pH 6.5)

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Fluorescence Detector Wavelengths: Excitation and emission wavelengths will depend on

the chosen derivatization reagent (e.g., for OPA derivatives, Ex: 340 nm, Em: 455 nm).

7. Quantification

Prepare a calibration curve using derivatized standards of Aviglycine hydrochloride. The

concentration of Aviglycine hydrochloride in the sample is determined by comparing the

peak area of the sample with the calibration curve.

Visualizations
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Caption: Experimental workflow for Aviglycine hydrochloride analysis.
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Caption: Inhibition of ethylene biosynthesis by Aviglycine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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